Ethyl 4-(2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamido)piperidine-1-carboxylate

• IUPAC Name: ethyl 4-[[2-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]acetyl]amino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H22N6O3S/c1-2-26-17(25)23-8-4-12(5-9-23)20-14(24)10-13-11-27-16(21-13)22-15-18-6-3-7-19-15/h3,6-7,11-12H,2,4-5,8-10H2,1H3,(H,20,24)(H,18,19,21,22)
• InChI Key: RUKUENZPWYERSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NC(=O)CC2=CSC(=N2)NC3=NC=CC=N3
• Molecular Formula: C17H22N6O3S
• Molecular Weight: 390.5 g/mol

Description

Ethyl 4-(2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H22N6O3S and its molecular weight is 390.46. The purity is usually 95%.
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Scientific Research Applications

Dual-action Hypoglycemic Agents

A series of novel derivatives have been synthesized and evaluated for their potential as glucokinase (GK) activators, which are critical in the regulation of blood sugar levels. One such compound demonstrated significant efficacy as a dual-acting hypoglycemic agent, activating both GK and PPARγ, showing promise in lowering glucose levels in animal models (Song et al., 2011).

Antituberculosis Activity

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors. Among these, certain compounds showed promising activity against all tests, including inhibition of MTB DNA gyrase and non-toxicity at relevant concentrations, highlighting potential applications in antituberculosis therapy (Jeankumar et al., 2013).

Antibacterial and Antioxidant Activities

Novel benzothiazole containing derivatives have been synthesized and evaluated for their biological activities. These compounds, synthesized via microwave-assisted synthesis, have shown varying degrees of antibacterial and antioxidant activities, as well as antitubercular activity against Mycobacterium tuberculosis H37RV (Bhoi et al., 2016).

Antimicrobial Activity

Compounds with related structures have demonstrated promising antimicrobial activity against pathogens such as Staphylococcus aureus. These findings open avenues for the development of new antimicrobial agents that could address the growing concern of antibiotic resistance (Sirakanyan et al., 2015).

Insecticidal Assessment

Research into heterocycles incorporating a thiadiazole moiety has shown potential in the development of insecticides. Certain newly synthesized compounds were evaluated for their insecticidal activity against the cotton leafworm, Spodoptera littoralis, showcasing the potential for agricultural applications (Fadda et al., 2017).